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Welcome to the technical support center for reducing background noise in 14C liquid

scintillation counting (LSC). This resource is designed for researchers, scientists, and drug

development professionals to troubleshoot and resolve common issues encountered during

their experiments. High background counts can significantly impact the sensitivity and accuracy

of 14C measurements, and this guide provides a structured approach to identifying and

mitigating the various sources of noise.

Frequently Asked Questions (FAQs)
Q1: What is considered a "high" background count for 14C LSC?

A1: An acceptable background count is relative to the activity of the samples being measured.

However, a general guideline for a modern liquid scintillation counter is a background of 10-30

counts per minute (CPM) in the 14C window.[1][2] If your background is consistently above this

range, it warrants investigation.

Q2: I see a high count in my samples that seems to decrease over time. What could be the

cause?

A2: This is a classic sign of luminescence, which can be either chemiluminescence or

photoluminescence.[3][4] Chemiluminescence is light produced from chemical reactions within

your vial, often from alkaline samples.[5][6] Photoluminescence is light emitted after the vial

has been exposed to ambient light.[3][4] Both decay over time, leading to the decreasing

counts you are observing.
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Q3: Why are my plastic vials showing sporadic, high counts?

A3: Sporadic, non-reproducible high counts, especially with plastic vials, are often caused by

static electricity.[3][5][7] The discharge of static electricity can generate photons that the

photomultiplier tubes (PMTs) detect as scintillation events.[2]

Q4: Does the type of scintillation vial I use matter for background noise?

A4: Absolutely. Different vial materials have varying levels of inherent radioactivity. Standard

glass vials, for instance, contain naturally occurring potassium-40 (40K), which can contribute

to the background.[1] Plastic vials generally have a lower background but are more prone to

static electricity and potential permeation by some organic solvents.[1][8]

Troubleshooting Guides
This section provides a systematic approach to diagnosing and resolving common background

noise issues.

Issue 1: Consistently High Background Across All
Samples
If you are observing a consistently high background in all your samples, including your blank,

the source is likely environmental or instrumental.
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Caption: A step-by-step workflow for troubleshooting consistently high background counts.

Troubleshooting Steps:

Evaluate Instrument Shielding: Modern LSCs are heavily shielded with lead to reduce

background from cosmic rays and other external radiation sources.[5] Ensure your

instrument is situated away from any strong radiation sources in the lab. For ultra-low-level

counting, placement in a basement can further reduce cosmic ray interference.[1]

Select Low-Background Consumables:

Vials: Switch to plastic vials or low-40K glass vials to minimize contributions from the vial

material itself.[1]

Cocktails: Use a scintillation cocktail specifically formulated for low-background

applications.
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Optimize the Counting Window: For 14C, the beta energy maximum is 156 keV. Setting a

specific energy window can help exclude lower energy noise events and higher energy

background radiation.[9][10] Consult your instrument's manual for instructions on setting an

appropriate energy window.

Instrument Maintenance: If the issue persists, there may be an issue with the instrument

itself, such as photomultiplier tube noise.[2] Run an instrument performance assessment

using a known standard to check its stability and background.

Data Summary: Typical Background Counts by Vial Type

Vial Type
Typical
Background (CPM)

Advantages Disadvantages

Standard Glass 20 - 30
Reusable, good for

organic solvents

Higher background

due to 40K

Low-40K Glass 15 - 20
Lower background

than standard glass
More expensive

Polyethylene (Plastic) 10 - 15
Low background,

disposable

Prone to static

electricity, potential for

solvent permeation

Anti-Static Plastic 10 - 15
Low background,

reduced static issues

Higher cost than

standard plastic vials

Table adapted from information in[1].

Issue 2: Sporadic, Non-Reproducible High Counts
This is often indicative of static electricity, a common issue with plastic vials, especially in low-

humidity environments.[1][5]
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Caption: Protocol for eliminating spurious counts from static electricity on scintillation vials.

Troubleshooting Steps:

Control Humidity: Low humidity increases the likelihood of static buildup. If possible, maintain

a relative humidity of 40-50% in your laboratory.[1]

Use Anti-Static Wipes: Gently wipe the exterior of the vials with a dryer sheet or a designated

anti-static wipe before placing them in the counter.[1]

Grounding: Ensure the LSC is properly grounded. You can also dissipate static by touching

the vials to a grounded metal object before counting.[1]

Ionizing Air Gun: For persistent static problems, an ionizing air gun can be used to neutralize

the charge on the vials before they are loaded into the counter.[1]
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Issue 3: High Background that Decays Over Time
This pattern strongly suggests the presence of luminescence. The key to resolving this is to

allow the luminescence to decay before counting or to prevent its formation.

Experimental Protocol: Luminescence Reduction

Objective: To eliminate interference from chemiluminescence and photoluminescence.

Materials:

Samples in scintillation vials

Scintillation cocktail (consider a chemiluminescence-resistant formula for alkaline samples)

Weak acid (e.g., dilute acetic acid) for neutralizing alkaline samples

Procedure:

Dark Adaptation: After adding the scintillation cocktail, place the vials in a dark, temperature-

controlled environment for at least one hour.[1][4] The LSC's sample changer is an ideal

location for this. This allows photoluminescence to decay.[4]

Neutralization (for Alkaline Samples):

If your samples are alkaline (high pH), they are prone to chemiluminescence.[5]

Carefully add a weak acid dropwise to your sample to bring the pH to a near-neutral range

(6.5-7.5) before adding the scintillation cocktail.[1]

Temperature Control: Cooling the samples can reduce the intensity of chemiluminescence,

but it may not eliminate it completely.[3]

Recounting: After the adaptation period, recount the samples. The background should be

significantly lower and more stable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pdf.benchchem.com/15351/Technical_Support_Center_Optimizing_14C_Liquid_Scintillation_Counting.pdf
https://resources.revvity.com/pdfs/gde-rrd-liquid%20scintillation-guide.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2016/11/HANDOUT.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10361571/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10361571/
https://www.nrc.gov/docs/ML1122/ML11229A718.pdf
http://www.sfu.ca/~brodovit/files/nusc346/manual/05_N346_lsc_S13.pdf
http://hackert.cm.utexas.edu/courses/ch370/old2008/Radioactivity/scint_counting.pdf
https://www.rets-remp.web.illinois.edu/PastWorkshops/2010/1%20Taskaev%20Liq%20Scint%20C14%20.pdf
https://www.cambridge.org/core/journals/radiocarbon/article/optimization-of-liquid-scintillation-counting-for-14c-dating/C2E6DB2F9F7D1DB21DCA534585A4A331
https://www.cambridge.org/core/journals/radiocarbon/article/optimization-of-liquid-scintillation-counting-for-14c-dating/C2E6DB2F9F7D1DB21DCA534585A4A331
https://www.researchgate.net/publication/305970779_Optimization_of_Liquid_Scintillation_Counting_for_14C_Dating
https://www.benchchem.com/product/b034962#how-to-reduce-background-noise-in-14c-scintillation-counting
https://www.benchchem.com/product/b034962#how-to-reduce-background-noise-in-14c-scintillation-counting
https://www.benchchem.com/product/b034962#how-to-reduce-background-noise-in-14c-scintillation-counting
https://www.benchchem.com/product/b034962#how-to-reduce-background-noise-in-14c-scintillation-counting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b034962?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

